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Compound of Interest

Compound Name: Strontium chromate

Cat. No.: B1219968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview and experimental protocols for the synthesis of

strontium chromate (SrCrO₄) nanoparticles using the sol-gel method, with a specific focus on

the Pechini technique. The sol-gel process offers a versatile and cost-effective route to produce

high-purity, homogenous nanoparticles with controlled size and morphology at relatively low

temperatures.

Introduction to the Sol-Gel Method for Strontium
Chromate Synthesis
The sol-gel process is a wet-chemical technique used for the fabrication of materials, typically

metal oxides, from a chemical solution that acts as a precursor for an integrated network (or

gel) of discrete particles or polymers. In the context of strontium chromate synthesis, this

method allows for atomic-level mixing of the strontium and chromium precursors, leading to the

formation of a homogenous gel. Subsequent heat treatment (calcination) removes the organic

components and promotes the crystallization of the desired strontium chromate phase.

A widely used modification of the sol-gel technique is the Pechini method, which involves the

chelation of metal cations by a hydroxycarboxylic acid, such as citric acid. A polyhydroxy

alcohol, like ethylene glycol, is then added to form a polymeric resin upon heating. This process

effectively entraps the metal ions in a rigid organic matrix, preventing their segregation and
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ensuring a uniform distribution, which is crucial for the formation of a pure, single-phase final

product upon calcination.[1][2]

Experimental Protocols
The following protocols are based on the principles of the Pechini sol-gel method and are

adapted for the synthesis of strontium chromate. Researchers should consider these as a

starting point and may need to optimize parameters such as molar ratios, pH, and calcination

conditions for their specific applications.

Materials and Reagents
Strontium Nitrate (Sr(NO₃)₂)

Chromium (III) Nitrate Nonahydrate (Cr(NO₃)₃·9H₂O)

Citric Acid Monohydrate (C₆H₈O₇·H₂O)

Ethylene Glycol (C₂H₆O₂)

Ammonium Hydroxide (NH₄OH) solution (for pH adjustment)

Distilled or Deionized Water

Protocol for Pechini Sol-Gel Synthesis of Strontium
Chromate

Precursor Solution Preparation:

Dissolve stoichiometric amounts of strontium nitrate and chromium (III) nitrate

nonahydrate in a minimal amount of distilled water with vigorous stirring to ensure

complete dissolution.

Chelation:

In a separate beaker, dissolve citric acid in distilled water. The molar ratio of citric acid to

the total moles of metal cations (Sr²⁺ + Cr³⁺) is a critical parameter. A common starting

point is a 2:1 molar ratio of citric acid to total metal cations.[3]
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Add the citric acid solution to the metal nitrate solution under continuous stirring. Heat the

mixture to approximately 60-70°C to facilitate the formation of metal-citrate complexes

(chelation).

Polymerization:

Once a clear, homogenous solution is obtained, add ethylene glycol. A typical molar ratio

of citric acid to ethylene glycol is 1:2.5.[3]

Increase the temperature of the solution to 80-90°C and maintain it under constant stirring.

This will initiate the polyesterification reaction between citric acid and ethylene glycol,

leading to the formation of a polymeric gel. The solution will gradually become more

viscous.

Gel Formation and Drying:

Continue heating until a transparent, viscous gel is formed.

Transfer the gel to a drying oven and heat at 120-150°C for several hours to remove

excess water and form a solid resin.

Calcination:

Grind the dried resin into a fine powder.

Place the powder in a furnace for calcination. The calcination temperature is a crucial

parameter that influences the crystallinity and particle size of the final product. Based on

literature for similar materials, a temperature in the range of 600-800°C is recommended.

[4] The duration of calcination is typically several hours. A possible two-step calcination

process could be:

An initial heating step at a lower temperature (e.g., 400°C) to slowly burn off the organic

matrix.

A final calcination step at a higher temperature (e.g., 750°C) to achieve the desired

crystallinity.
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Data Presentation
The following tables summarize key experimental parameters that can be varied to optimize the

synthesis of strontium chromate via the sol-gel method.

Parameter Range / Value Reference(s)

Strontium Precursor Strontium Nitrate (Sr(NO₃)₂) [5]

Chromium Precursor
Chromium (III) Nitrate

(Cr(NO₃)₃·9H₂O)

Chelating Agent Citric Acid

Polymerizing Agent Ethylene Glycol [1]

Molar Ratio (Citric Acid:Metal

Cations)
2:1 [3]

Molar Ratio (Citric

Acid:Ethylene Glycol)
1:2.5 [3]

pH Adjustment Ammonium Hydroxide [6]

Gelation Temperature (°C) 80 - 90 [7]

Drying Temperature (°C) 120 - 150 [2]

Calcination Temperature (°C) 600 - 800 [4]

Calcination Duration (hours) 2 - 4

Table 1: Key Experimental Parameters for Sol-Gel Synthesis of Strontium Chromate.
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Property Typical Values
Characterization
Technique

Reference(s)

Crystallite Size (nm) 20 - 50
XRD (Scherrer

Equation)
[2]

Morphology
Nanoparticles,

potential for nanorods
SEM, TEM [8]

Crystal Phase Monoclinic XRD

Table 2: Expected Properties of Sol-Gel Synthesized Strontium Chromate.

Mandatory Visualizations
The following diagrams illustrate the key processes in the sol-gel synthesis of strontium
chromate.
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Caption: Experimental workflow for the Pechini sol-gel synthesis of strontium chromate.
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Caption: Signaling pathway of the Pechini sol-gel process for strontium chromate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

